Cas no 130566-25-5 (5-Chloro-2-propoxyaniline)

• Product Name: 5-Chloro-2-propoxyaniline
• CAS No: 130566-25-5
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 2276706
• Update Time: 2025-11-02

5-Chloro-2-propoxyaniline Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-propoxyaniline
• Benzenamine, 5-chloro-2-propoxy-
• NE13974
• BB 0254596

• Inchi： 1S/C9H12ClNO/c1-2-5-12-9-4-3-7(10)6-8(9)11/h3-4,6H,2,5,11H2,1H3
• InChI Key： UJEYTDFYQZDIKY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)OCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• XLogP3: 3.3
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 5-Chloro-2-propoxyaniline

5-Chloro-2-propoxyaniline (CAS No. 130566-25-5): Properties, Applications, and Market Insights

5-Chloro-2-propoxyaniline (CAS No. 130566-25-5) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This aromatic amine, characterized by its chloro and propoxy functional groups, serves as a versatile intermediate in the synthesis of various high-value chemicals. Its unique molecular structure makes it a critical building block for researchers and manufacturers alike.

The compound's systematic name, 5-Chloro-2-propoxyaniline, reflects its chemical composition: a benzene ring substituted with an amino group (–NH₂), a chlorine atom at the 5-position, and a propoxy group (–OCH₂CH₂CH₃) at the 2-position. This arrangement contributes to its distinct physicochemical properties, including moderate solubility in organic solvents and stability under standard conditions. Researchers often seek 5-Chloro-2-propoxyaniline suppliers for its reliability in synthetic applications.

In recent years, the demand for 5-Chloro-2-propoxyaniline has increased due to its role in developing pharmaceutical intermediates. The compound's ability to undergo various reactions, such as diazotization and coupling, makes it valuable for creating complex molecules. Pharmaceutical companies frequently inquire about 5-Chloro-2-propoxyaniline price and purity specifications, as these factors directly impact drug development processes.

Beyond pharmaceuticals, 5-Chloro-2-propoxyaniline finds applications in agrochemical research. Its structural features make it a potential candidate for developing novel crop protection agents. With the growing global focus on sustainable agriculture, researchers are exploring 5-Chloro-2-propoxyaniline derivatives as eco-friendly alternatives to traditional pesticides. This aligns with current trends in green chemistry and precision farming technologies.

The synthesis of 5-Chloro-2-propoxyaniline typically involves multi-step organic reactions, starting from commercially available precursors. Chemical manufacturers optimize processes to achieve high yield and purity, addressing the needs of quality-conscious buyers. Recent advancements in catalytic methods have improved the efficiency of producing this compound, reducing waste and energy consumption—a response to the industry's push for sustainable manufacturing practices.

Analytical characterization of 5-Chloro-2-propoxyaniline employs standard techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent requirements of end-users, particularly in regulated industries. Quality control protocols for 5-Chloro-2-propoxyaniline analysis have become more sophisticated, reflecting the compound's importance in critical applications.

The global market for 5-Chloro-2-propoxyaniline shows steady growth, driven by expanding applications in life sciences and material chemistry. Regional suppliers compete on factors like technical support, logistical capabilities, and regulatory compliance. Market analysts track 5-Chloro-2-propoxyaniline market trends to identify opportunities in emerging economies and niche application areas.

Storage and handling of 5-Chloro-2-propoxyaniline require standard precautions for aromatic amines. Proper container selection and storage conditions maintain the compound's stability over time. Safety data sheets provide essential guidance for personnel working with this material, emphasizing the importance of laboratory safety protocols in chemical operations.

Research continues to uncover new potential uses for 5-Chloro-2-propoxyaniline, particularly in advanced materials development. Its incorporation into specialty polymers and functional materials represents an exciting frontier. Scientists investigating 5-Chloro-2-propoxyaniline applications in electronic materials or coatings contribute to the compound's expanding utility profile.

For procurement specialists, understanding 5-Chloro-2-propoxyaniline specifications is crucial when evaluating suppliers. Key parameters include assay percentage, impurity profiles, and packaging options. The compound's CAS No. 130566-25-5 serves as a unique identifier in global chemical databases, facilitating accurate sourcing and regulatory compliance across international markets.

The future outlook for 5-Chloro-2-propoxyaniline appears promising as industries seek specialized intermediates for innovation. With ongoing research into its derivatives and applications, this compound maintains its relevance in the evolving landscape of fine chemicals and custom synthesis. As sustainability becomes increasingly important, manufacturers of 5-Chloro-2-propoxyaniline adapt their processes to meet environmental standards while maintaining product quality.